5-((4-Bromophenyl)(3,5-dimethylpiperidin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(4-bromophenyl)-(3,5-dimethylpiperidin-1-yl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C19H23BrN4OS/c1-11-8-12(2)10-23(9-11)16(14-4-6-15(20)7-5-14)17-18(25)24-19(26-17)21-13(3)22-24/h4-7,11-12,16,25H,8-10H2,1-3H3
• InChI Key: BFGPWIUEHZHZRY-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C(C2=CC=C(C=C2)Br)C3=C(N4C(=NC(=N4)C)S3)O)C
• Molecular Formula: C19H23BrN4OS
• Molecular Weight: 435.4 g/mol
• CAS No.: 1023861-25-7

Description

5-((4-Bromophenyl)(3,5-dimethylpiperidin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C19H23BrN4OS and its molecular weight is 435.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

• Synthesis and Antimicrobial Activities : A range of 1,2,4-triazole derivatives, including compounds structurally related to 5-((4-Bromophenyl)(3,5-dimethylpiperidin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol, have been synthesized and tested for antimicrobial activities. Some of these compounds have shown good to moderate effectiveness against various microorganisms (Bektaş et al., 2007).

Crystal and Molecular Structure Analysis

• Crystal and Molecular Structures : Studies on compounds similar to this compound, specifically 4,6-dimethylisothiazolo[5,4-b]pyridin-3(2H)-one and its derivatives, provide insights into their crystal and molecular structures. This information is vital for understanding the physical and chemical properties of such compounds (Karczmarzyk & Malinka, 2004).

Synthesis of Novel Heterocycles

• Synthesis of Heterocycles with Dicoordinated Phosphorus : The creation of new heterocyclic compounds, including those with thiazolo and triazole rings, showcases the versatility of such structures in chemical synthesis. These developments can lead to the creation of new compounds with potential applications in various fields (Bansal et al., 1992).

Antioxidant Properties

• Antioxidant Properties of Related Compounds : Research on bromophenols and related compounds, which are structurally similar to this compound, has revealed significant antioxidant properties. These properties are crucial for potential therapeutic applications and understanding the compound's behavior in biological systems (Balaydın et al., 2010).

Antimicrobial and Antifungal Activity

• Antimicrobial and Antifungal Activity of Triazole Derivatives : Several triazole derivatives have been evaluated for their antimicrobial and antifungal activities, demonstrating the potential of these compounds, including those related to this compound, in treating various infections (Taha, 2008).